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Compound of Interest

Compound Name: Emilium

Cat. No.: B15175922

Disclaimer: While the chemical entity "Emilium" is documented in chemical databases, there is
a significant lack of publicly available information regarding its biological activity, associated
signaling pathways, or any involvement in drug development. This document provides a
summary of the known chemical information. The sections on biological activity, experimental
protocols, and signaling pathways remain unaddressed due to the absence of published
research on these aspects for this specific compound.

Core Chemical Identity

Emilium is the depositor-supplied synonym for the chemical cation with the IUPAC name ethyl-
[(3-methoxyphenyl)methyl]-dimethylazanium. It is registered in public chemical databases such
as PubChem.

Chemical Structure:

The molecular structure of the Emilium cation is characterized by a quaternary ammonium
group attached to a benzyl group, which in turn has a methoxy substituent on the phenyl ring.

e 2D Structure:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15175922?utm_src=pdf-interest
https://www.benchchem.com/product/b15175922?utm_src=pdf-body
https://www.benchchem.com/product/b15175922?utm_src=pdf-body
https://www.benchchem.com/product/b15175922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e SMILES:CC--INVALID-LINK--(C)CC1=CC(=CC=C1)0C
e InChl:INChI=1S/C12H20NO/c1-5-13(2,3)10-11-7-6-8-12(9-11)14-4/h6-9H,5,10H2, 1-4H3/q+1

A common salt form of this cation is Emilium tosylate, where the Emilium cation is paired with
a tosylate anion.

Physicochemical Properties

Quantitative data for the Emilium cation has been computed and is available in public
databases. The following table summarizes these key properties.

Property Value Source

Molecular Formula C12H20NO* PubChem
Molecular Weight 194.29 g/mol PubChem
Exact Mass 194.154489261 Da PubChem
Topological Polar Surface Area 9.2 A2 PubChem
CAS Number 46338-61-8 PubChem
PubChem CID 9976107 PubChem
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Biological Activity and Drug Development

A comprehensive search of scientific literature and clinical trial databases did not yield any
specific information regarding the biological activity of Emilium or its tosylate salt. There is no
evidence to suggest that this compound is currently or has previously been a subject of drug
development, preclinical research, or clinical trials. The core requirements for detailing
experimental protocols and signaling pathways cannot be fulfilled as no such data appears to
exist in the public domain for this specific chemical entity.

Logical Relationships and Data Representation

Due to the absence of experimental data, it is not possible to create diagrams for signaling
pathways or experimental workflows. However, a logical diagram representing the relationship
between the Emilium cation and its common salt form can be visualized.
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Caption: Relationship between Emilium cation and Emilium tosylate salt.

Conclusion

The chemical compound known by the synonym Emilium is structurally defined as ethyl-[(3-
methoxyphenyl)methyl]-dimethylazanium. Its basic physicochemical properties are
computationally predicted and available. However, there is no publicly accessible research
detailing its biological effects, mechanism of action, or any therapeutic applications. Therefore,
an in-depth technical guide on its role in drug development, including experimental protocols
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and signaling pathways, cannot be provided at this time. Further research would be required to
elucidate any potential biological significance of this compound.

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical
Compound Emilium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175922#what-is-the-chemical-structure-of-emilium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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